Cas no 175283-25-7 (Benzonitrile,4-ethynyl-2,3-difluoro-)

• Product Name: Benzonitrile,4-ethynyl-2,3-difluoro-
• CAS No: 175283-25-7
• MF: C₉H₃F₂N
• MW: 163.123628854752
• CID: 111995
• Update Time: 2024-01-24

Benzonitrile,4-ethynyl-2,3-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-ethynyl-2,3-difluoro-
• Benzonitrile, 4-ethynyl-2,3-difluoro- (9CI)
• 4-Ethynyl-2,3-difluorobenzonitrile
• Benzonitrile, 4-ethynyl-2,3-difluoro-

• Inchi： 1S/C9H3F2N/c1-2-6-3-4-7(5-12)9(11)8(6)10/h1,3-4H
• InChI Key： INVJUMHUIROYSF-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C#C)C(F)=C1F

Computed Properties

• Exact Mass: 163.02339
• Monoisotopic Mass: 163.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 228.2±40.0 °C(Predicted)
• PSA: 23.79